Cas no 937601-61-1 (3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylpropanenitrile)

• Product Name: 3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylpropanenitrile
• CAS No: 937601-61-1
• MF: C₁₁H₁₂F₃N₃
• MW: 243.22829246521
• MDL: MFCD08559070
• CID: 3060828
• PubChem ID: 19576796
• Update Time: 2025-04-21

3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)propanenitrile
• 3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylpropanenitrile
• 4,5,6,7-Tetrahydro-3-(trifluoromethyl)-1H-indazole-1-propanenitrile
• AKOS000319222
• CHEMBL3487004
• STK351529
• 2-[3-(TRIFLUOROMETHYL)-4,5,6,7-TETRAHYDRO-1H-INDAZOL-1-YL]ETHYL CYANIDE
• 3-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]propanenitrile
• DTXSID901162474
• EN300-231204
• 937601-61-1
• 3-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]propanenitrile
• CS-0271680

• MDL： MFCD08559070
• Inchi： 1S/C11H12F3N3/c12-11(13,14)10-8-4-1-2-5-9(8)17(16-10)7-3-6-15/h1-5,7H2
• InChI Key： JHCGTSJCBNDFSM-UHFFFAOYSA-N
• SMILES： FC(C1C2CCCCC=2N(CCC#N)N=1)(F)F

Computed Properties

• Exact Mass: 243.09833188Da
• Monoisotopic Mass: 243.09833188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų